Cas no 119197-24-9 (Benzeneacetaldehyde, a-(1-chloro-2,2,2-trifluoroethylidene)-, (E)-)

• Product Name: Benzeneacetaldehyde, a-(1-chloro-2,2,2-trifluoroethylidene)-, (E)-
• CAS No: 119197-24-9
• MF: C₁₀H₆ClF₃O
• MW: 234.602252483368
• MDL: MFCD04972765
• CID: 1211428
• PubChem ID: 11118000
• Update Time: 2025-07-16

Benzeneacetaldehyde, a-(1-chloro-2,2,2-trifluoroethylidene)-, (E)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetaldehyde, a-(1-chloro-2,2,2-trifluoroethylidene)-, (E)-
• (E)-2-Phenyl-3-chloro-4,4,4-trifluoro-but-2-en-1-al
• 3-chloro-3-trifluoromethyl-2-phenyl-2-propenal
• (E)-3-chloro-4,4,4-trifluoro-2-phenylbut-2-enal
• 119197-24-9
• 3-chloro-3-trifluoromethyl-2-phenylacroleine
• FFGRIAPCGIYWJS-HJWRWDBZSA-N
• MFCD04972765
• CS-0453430

• MDL： MFCD04972765
• Inchi： 1S/C10H6ClF3O/c11-9(10(12,13)14)8(6-15)7-4-2-1-3-5-7/h1-6H/b9-8-
• InChI Key： FFGRIAPCGIYWJS-HJWRWDBZSA-N
• SMILES： Cl/C(/C(F)(F)F)=C(/C=O)\C1C=CC=CC=1

Computed Properties

• Exact Mass: 234.00598
• Monoisotopic Mass: 234.0059270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on Benzeneacetaldehyde, a-(1-chloro-2,2,2-trifluoroethylidene)-, (E)-

Benzeneacetaldehyde, a-(1-chloro-2,2,2-trifluoroethylidene)-, (E)-: A Comprehensive Overview of Its Chemical Properties and Recent Applications

Benzeneacetaldehyde, a-(1-chloro-2,2,2-trifluoroethylidene)-, (E)-, with the CAS number 119197-24-9, is a fascinating compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, exhibits a blend of reactivity and stability that makes it a valuable intermediate in synthetic chemistry. The presence of both aromatic and aldehyde functional groups, coupled with the electron-withdrawing effect of the trifluoromethyl group, contributes to its diverse chemical behavior.

The compound's structure can be broken down into several key components: the benzene ring provides a stable aromatic backbone, while the aldehyde group (CHO) introduces reactivity typical of carbonyl compounds. The most intriguing feature is the (E)-configured double bond between the aldehyde carbon and the 1-chloro-2,2,2-trifluoroethylidene moiety. This configuration influences its electronic properties and reactivity patterns, making it a versatile building block for more complex molecules.

In recent years, Benzeneacetaldehyde, a-(1-chloro-2,2,2-trifluoroethylidene)-, (E)- has been extensively studied for its potential applications in pharmaceutical synthesis. The combination of its structural features allows for selective modifications at multiple sites, enabling chemists to design novel compounds with specific biological activities. For instance, researchers have explored its utility in the synthesis of heterocyclic compounds, which are known for their wide range of pharmacological properties.

One of the most promising areas of research involves the use of this compound in the development of antimicrobial agents. The electron-withdrawing trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug design. Recent studies have demonstrated its role in synthesizing novel fluorinated aldehydes, which exhibit enhanced activity against resistant bacterial strains. The mechanism behind this enhanced activity often involves disruption of bacterial cell wall synthesis or interference with essential metabolic pathways.

Another significant application lies in the field of catalysis. The unique electronic environment around the double bond in Benzeneacetaldehyde, a-(1-chloro-2,2,2-trifluoroethylidene)-, (E)- makes it an effective ligand in transition metal-catalyzed reactions. Researchers have leveraged this property to develop efficient catalytic systems for cross-coupling reactions, which are pivotal in constructing complex organic molecules. These reactions are particularly valuable in pharmaceutical synthesis, where they enable the rapid assembly of intricate molecular frameworks.

The compound's stability under various reaction conditions also makes it a suitable candidate for green chemistry applications. Efforts have been made to optimize synthetic routes that minimize waste and energy consumption while maintaining high yields. Such approaches align with the growing emphasis on sustainable chemical practices in industrial and academic settings.

In addition to its pharmaceutical applications, Benzeneacetaldehyde, a-(1-chloro-2,2,2-trifluoroethylidene)-, (E)- has found utility in materials science. Its ability to participate in polymerization reactions has led to the development of novel fluorinated polymers with enhanced thermal stability and chemical resistance. These materials are particularly useful in high-performance applications where durability and resistance to harsh environments are critical.

The synthesis of this compound itself is an area of active research. Modern synthetic methodologies have enabled more efficient and scalable production processes. Techniques such as fluorination and functional group interconversion have been refined to produce high-purity samples suitable for further study. These advancements not only improve accessibility but also open up new avenues for exploration.

The future prospects for Benzeneacetaldehyde, a-(1-chloro-2,2,2-trifluoroethylidene)-, (E)- are vast and multifaceted. As our understanding of its chemical properties deepens，so does its potential for innovation across multiple disciplines. Whether it's through developing new drugs or creating advanced materials，this compound continues to be a cornerstone in modern chemical research.